Cas no 750-11-8 (1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)-)

• Product Name: 1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)-
• CAS No: 750-11-8
• MF: C₂₀H₁₄N₄O₆
• MW: 406.34836435318
• CID: 581630
• PubChem ID: 272221
• Update Time: 2025-04-19

1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide,N1,N4-bis(2-nitrophenyl)-
• 1-N,4-N-bis(2-nitrophenyl)benzene-1,4-dicarboxamide
• AC1L6RHR
• AC1Q5NIG
• AR-1K1402
• n,n'-bis(2-nitrophenyl)benzene-1,4-dicarboxamide
• N,N'-di(o-nitrophenyl)terephthalamide
• NSC116505
• Terephthalanilide, 2',2''-dinitro-
• PPRRBSHUCDIFPZ-UHFFFAOYSA-N
• SR-01000358219
• DTXSID60297530
• A838524
• N1,N4-bis(2-nitrophenyl)benzene-1,4-dicarboxamide
• 750-11-8
• SR-01000358219-1
• AKOS000635133
• NSC-116505

• Inchi： 1S/C20H14N4O6/c25-19(21-15-5-1-3-7-17(15)23(27)28)13-9-11-14(12-10-13)20(26)22-16-6-2-4-8-18(16)24(29)30/h1-12H,(H,21,25)(H,22,26)
• InChI Key： PPRRBSHUCDIFPZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(NC2C=CC=CC=2[N+](=O)[O-])=O)=CC=1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 406.09142
• Monoisotopic Mass: 406.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 492.6°Cat760mmHg
• Flash Point: 251.7°C
• Refractive Index: 1.733
• PSA: 144.48
• LogP: 5.20000